Cas no 1823797-09-6 (tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate)
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
-
- Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-9-4-5-10(14)8(6-9)7-13/h8-10H,4-7,13H2,1-3H3
- InChI Key: AUKSRRQPPIBRQT-UHFFFAOYSA-N
- SMILES: C12N(C(OC(C)(C)C)=O)C(CC1)CC2CN
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00799593-1g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 97% | 1g |
¥9478.0 | 2023-04-07 | |
| Enamine | EN300-1178891-0.05g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 0.05g |
$289.0 | 2023-06-08 | |
| Enamine | EN300-1178891-0.1g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 0.1g |
$431.0 | 2023-06-08 | |
| Enamine | EN300-1178891-0.25g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 0.25g |
$615.0 | 2023-06-08 | |
| Enamine | EN300-1178891-0.5g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 0.5g |
$969.0 | 2023-06-08 | |
| Enamine | EN300-1178891-1.0g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 1g |
$1243.0 | 2023-06-08 | |
| Enamine | EN300-1178891-2.5g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 2.5g |
$2434.0 | 2023-06-08 | |
| Enamine | EN300-1178891-5.0g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 5g |
$3604.0 | 2023-06-08 | |
| Enamine | EN300-1178891-10.0g |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 10g |
$5344.0 | 2023-06-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLLA061-100MG |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate |
1823797-09-6 | 95% | 100MG |
¥ 1,716.00 | 2023-04-14 |
tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
Research Brief on tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6)
This research brief provides an overview of the latest advancements and applications of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6), a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The compound's unique bicyclic structure and functional groups make it a versatile building block for drug discovery.
Recent publications have demonstrated the utility of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in the synthesis of sigma-1 receptor ligands, which are being investigated for their potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate receptor activity has been validated through in vitro and in vivo studies, showing promising results in preclinical models. Additionally, its role in the synthesis of antiviral agents has been explored, with particular interest in its application against RNA viruses.
Methodologically, the synthesis and characterization of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate have been refined to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Recent optimizations in the synthetic pathway have reduced production costs and environmental impact, aligning with the principles of green chemistry.
In terms of biological activity, studies have reported that derivatives of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate exhibit significant binding affinity to target proteins, as evidenced by molecular docking simulations and binding assays. These findings underscore the compound's potential as a scaffold for designing new drugs with enhanced efficacy and reduced side effects. Furthermore, pharmacokinetic studies have shown favorable absorption and distribution profiles, making it a viable candidate for further development.
Looking ahead, ongoing research aims to explore the broader applications of tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate in drug discovery, including its potential use in combination therapies and targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and proven biological activity position it as a valuable asset in the quest for innovative treatments.
In conclusion, tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS: 1823797-09-6) continues to be a focal point in chemical biology and medicinal chemistry research. Its applications in neurodegenerative disease therapeutics and antiviral drug development highlight its importance in addressing unmet medical needs. Future studies will likely expand its utility, paving the way for new breakthroughs in the field.
1823797-09-6 (tert-butyl 2-(aminomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate) Related Products
- 143408-75-7(Carbamic acid, methyl[1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethyl ester, [S-(R*,S*)]- (9CI))
- 2138231-04-4(tert-butyl 3a-(aminomethyl)-octahydro-1H-indole-1-carboxylate)
- 1554651-31-8(1-N-Boc-3-aminomethyl-2-methyl-pyrrolidine)
- 1701684-56-1(1-Pyrrolidinecarboxylic acid, 3-[[(4-aminocyclohexyl)amino]methyl]-, 1,1-dimethylethyl ester)
- 1799434-70-0((3Ar,4R,7aS)-tert-butyl 4-(tert-butoxycarbonylamino)hexahydro-1H-isoindole-2(3H)-carboxylate)
- 1363404-88-9(tert-butyl N-methyl-N-[1-(pyrrolidin-3-yl)ethyl]carbamate)
- 1931924-31-0(cis-tert-butyl 3-(aminomethyl)-2-methylpyrrolidine-1-carboxylate)
- 1251011-16-1(6-Azabicyclo[3.2.1]octane-6-carboxylic acid, 3-amino-, 1,1-dimethylethyl ester, (1R,3S,5R)-rel-)
- 1251006-82-2(tert-butyl 2,3'-bipyrrolidine-1-carboxylate)
- 1199942-73-8(tert-butyl 3-amino-6-azabicyclo[3.2.1]octane-6-carboxylate)